Cas no 1536097-83-2 (3-(3-Methylthiophen-2-yl)butan-2-ol)

3-(3-Methylthiophen-2-yl)butan-2-ol structure
1536097-83-2 structure
Product Name:3-(3-Methylthiophen-2-yl)butan-2-ol
CAS No:1536097-83-2
MF:C9H14OS
MW:170.271861553192
CID:5712580
PubChem ID:66437623
Update Time:2023-10-17

3-(3-Methylthiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methylthiophen-2-yl)butan-2-ol
    • 1536097-83-2
    • AKOS015782861
    • EN300-1624629
    • 2-Thiopheneethanol, α,β,3-trimethyl-
    • 3-(3-Methylthiophen-2-yl)butan-2-ol
    • Inchi: 1S/C9H14OS/c1-6-4-5-11-9(6)7(2)8(3)10/h4-5,7-8,10H,1-3H3
    • InChI Key: OEKFKWNBZQDXMM-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1C(C)C(C)O

Computed Properties

  • Exact Mass: 170.07653624g/mol
  • Monoisotopic Mass: 170.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • Density: 1.066±0.06 g/cm3(Predicted)
  • Boiling Point: 255.0±25.0 °C(Predicted)
  • pka: 14.73±0.20(Predicted)

3-(3-Methylthiophen-2-yl)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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